Cas no 30908-62-4 (3-[(Prop-2-yn-1-yl)oxy]prop-2-enenitrile)

3-[(Prop-2-yn-1-yl)oxy]prop-2-enenitrile structure
30908-62-4 structure
Product Name:3-[(Prop-2-yn-1-yl)oxy]prop-2-enenitrile
CAS No:30908-62-4
MF:C6H5NO
MW:107.110001325607
CID:2821457
PubChem ID:71360257
Update Time:2025-04-21

3-[(Prop-2-yn-1-yl)oxy]prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

    • 30908-62-4
    • 3-[(Prop-2-yn-1-yl)oxy]prop-2-enenitrile
    • DTXSID40784059
    • Inchi: 1S/C6H5NO/c1-2-5-8-6-3-4-7/h1,3,6H,5H2
    • InChI Key: FMXAGCUKMDOJPZ-UHFFFAOYSA-N
    • SMILES: O(C=CC#N)CC#C

Computed Properties

  • Exact Mass: 107.037113783Da
  • Monoisotopic Mass: 107.037113783Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 0.3
  • Topological Polar Surface Area: 33Ų
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